Cas no 1189507-31-0 (N-(3,5-dimethoxyphenyl)-6-fluoro-3-(piperidine-1-carbonyl)quinolin-4-amine)

• Product Name: N-(3,5-dimethoxyphenyl)-6-fluoro-3-(piperidine-1-carbonyl)quinolin-4-amine
• CAS No: 1189507-31-0
• MF: C₂₃H₂₄FN₃O₃
• MW: 409.453369140625
• CID: 5391243
• PubChem ID: 53001703
• Update Time: 2025-10-28

N-(3,5-dimethoxyphenyl)-6-fluoro-3-(piperidine-1-carbonyl)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• HMS3479D13
• 1189507-31-0
• AKOS021833028
• N-(3,5-dimethoxyphenyl)-6-fluoro-3-(piperidine-1-carbonyl)quinolin-4-amine
• [4-(3,5-dimethoxyanilino)-6-fluoroquinolin-3-yl]-piperidin-1-ylmethanone
• F3411-7712
• (4-((3,5-dimethoxyphenyl)amino)-6-fluoroquinolin-3-yl)(piperidin-1-yl)methanone

• Inchi： 1S/C23H24FN3O3/c1-29-17-11-16(12-18(13-17)30-2)26-22-19-10-15(24)6-7-21(19)25-14-20(22)23(28)27-8-4-3-5-9-27/h6-7,10-14H,3-5,8-9H2,1-2H3,(H,25,26)
• InChI Key： IFALPZJLSJXKRH-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(=C(C=N2)C(N1CCCCC1)=O)NC1C=C(C=C(C=1)OC)OC

Computed Properties

• Exact Mass: 409.18016980g/mol
• Monoisotopic Mass: 409.18016980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 63.7Ų

Additional information on N-(3,5-dimethoxyphenyl)-6-fluoro-3-(piperidine-1-carbonyl)quinolin-4-amine

N-(3,5-Dimethoxyphenyl)-6-Fluoro-3-(Piperidine-1-Carbonyl)Quinolin-4-Amine: A Comprehensive Overview

The compound N-(3,5-dimethoxyphenyl)-6-fluoro-3-(piperidine-1-carbonyl)quinolin-4-amine (CAS No. 1189507-31-0) is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of quinoline derivatives, which have been extensively studied for their diverse biological activities. The structure of this molecule incorporates a quinoline ring system, a piperidine moiety, and a dimethoxyphenyl group, making it a promising candidate for various pharmacological applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging modern techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only enhance the yield but also improve the purity of the final product, which is crucial for its intended applications in drug discovery. The quinoline core of the molecule is particularly significant due to its ability to interact with various biological targets, including kinases and proteases.

One of the most notable features of N-(3,5-dimethoxyphenyl)-6-fluoro-3-(piperidine-1-carbonyl)quinolin-4-amine is its fluorine atom at the 6-position of the quinoline ring. Fluorine substitution is known to enhance the lipophilicity and bioavailability of molecules, which are critical properties for drug candidates. Additionally, the dimethoxyphenyl group attached to the nitrogen atom at position 4 contributes to the molecule's stability and ability to form hydrogen bonds, further enhancing its pharmacokinetic profile.

The piperidine carbonyl group at position 3 introduces a rigid structure that can potentially modulate the molecule's conformational flexibility. This feature is essential for optimizing interactions with target proteins, thereby improving the compound's efficacy. Recent studies have demonstrated that this group can also act as a scaffold for further functionalization, enabling the creation of analogs with enhanced biological activity.

From a pharmacological perspective, this compound has shown promising results in preclinical studies targeting various diseases. For instance, it has exhibited potent anti-inflammatory activity by inhibiting key inflammatory pathways such as COX-2 and NF-kB. Furthermore, its anti-tumor properties have been validated in vitro and in vivo models, highlighting its potential as an anti-cancer agent.

The development of N-(3,5-dimethoxyphenyl)-6-fluoro-3-(piperidine-1-carbonyl)quinolin-4-amine has also been driven by advancements in computational chemistry. Molecular docking studies have revealed that this compound can effectively bind to several therapeutic targets, including protein kinases and histone deacetylases (HDACs). These findings underscore its versatility as a lead compound for drug development.

In terms of clinical translation, ongoing research is focused on optimizing the compound's pharmacokinetic properties to enhance its bioavailability and reduce potential toxicity. Preclinical safety studies have indicated that this compound exhibits low toxicity at therapeutic concentrations, making it a favorable candidate for further development.

In conclusion, N-(3,5-dimethoxyphenyl)-6-fluoro-3-(piperidine-1-carbonyl)quinolin-4-amine represents a significant advancement in medicinal chemistry. Its unique structure, combined with cutting-edge synthetic and computational techniques, positions it as a strong contender for addressing unmet medical needs across various therapeutic areas. As research continues to unfold, this compound holds immense promise for contributing to the development of novel therapeutics.